Cas no 121358-86-9 (1-Benzyl-1H-pyrazole-4-carbonitrile)

• Product Name: 1-Benzyl-1H-pyrazole-4-carbonitrile
• CAS No: 121358-86-9
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• MDL: MFCD09999186
• CID: 98160
• PubChem ID: 14361420
• Update Time: 2025-06-30

1-Benzyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-pyrazole-4-carbonitrile
• 1-benzyl-4-cyanopyrazole
• 1H-Pyrazole-4-carbonitrile,1-(phenylmethyl)-
• 1-benzylpyrazole-4-carbonitrile
• 4-cyano-1-benylpyrazole
• A804717
• MFCD09999186
• 121358-86-9
• CS-0037853
• AMY32884
• FT-0645598
• A1-23327
• DS-0361
• SCHEMBL2629800
• EN300-105178
• Z1198269949
• SY110233
• FS-2425
• AKOS006304980
• DTXSID60559362

• MDL： MFCD09999186
• Inchi： 1S/C11H9N3/c12-6-11-7-13-14(9-11)8-10-4-2-1-3-5-10/h1-5,7,9H,8H2
• InChI Key： GCGFLGKRYHSMKU-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 183.08000
• Monoisotopic Mass: 183.079647300 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 183.21
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.111
• Boiling Point: 369.279 °C at 760 mmHg
• Flash Point: 369.279 °C at 760 mmHg
• Refractive Index: 1.609
• PSA: 41.61000
• LogP: 1.80308

1-Benzyl-1H-pyrazole-4-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 1-Benzyl-1H-pyrazole-4-carbonitrile

1-Benzyl-1H-pyrazole-4-carbonitrile: A Comprehensive Overview

The compound 1-Benzyl-1H-pyrazole-4-carbonitrile (CAS No. 121358-86-9) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered rings containing two nitrogen atoms. The presence of a benzylic group and a cyano substituent introduces unique electronic and structural properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The benzyl group attached to the pyrazole ring enhances the compound's lipophilicity, which is crucial for improving drug bioavailability. Additionally, the cyano group at the 4-position of the pyrazole ring contributes to its electronic properties, making it a versatile building block for synthesizing more complex molecules.

One of the most promising applications of 1-Benzyl-1H-pyrazole-4-carbonitrile lies in its use as an intermediate in organic synthesis. Researchers have employed this compound to construct bioactive molecules with potential anti-cancer, anti-inflammatory, and anti-microbial activities. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in cancer progression.

The synthesis of 1-Benzyl-1H-pyrazole-4-carbonitrile typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications in pharmaceuticals and agrochemicals.

In terms of physical properties, 1-Benzyl-1H-pyrazole-4-carbonitrile is characterized by its high thermal stability and moderate solubility in organic solvents. These properties make it suitable for use in high-throughput screening assays and combinatorial chemistry libraries. Moreover, its ability to form stable complexes with metal ions has opened new avenues for its application in coordination chemistry and materials science.

From an environmental perspective, the compound's low toxicity profile has been confirmed through recent toxicity studies conducted by regulatory agencies. This makes it a safer alternative to traditional chemical intermediates in various industrial processes. Furthermore, its compatibility with green chemistry principles has positioned it as a sustainable choice for future chemical innovations.

In conclusion, 1-Benzyl-1H-pyrazole-4-carbonitrile (CAS No. 121358-86-9) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, ensures that it will remain a focal point for researchers seeking innovative solutions in drug discovery, materials science, and beyond.